Cas no 51868-96-3 (Diethyl 1-Pyrrolidinemethylphosphonate)

• Product Name: Diethyl 1-Pyrrolidinemethylphosphonate
• CAS No: 51868-96-3
• MF: C₉H₂₀NO₃P
• MW: 221.233763694763
• MDL: MFCD00040516
• CID: 373006
• PubChem ID: 87575353
• Update Time: 2025-10-29

Diethyl 1-Pyrrolidinemethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(1-pyrrolidinylmethyl)-, diethyl ester
• Diethyl 1-Pyrrolidinemethylphosphonate
• 1-(diethoxyphosphorylmethyl)pyrrolidine
• 1-Pyrrolidinemethylphosphonic Acid Diethyl Ester
• 1-Pyrrolidinyl-methan-phosphonsaeure-diethylester
• diethyl pyrrolidinomethanephosphonate
• Diethyl-pyrrolidinomethylphosphonat
• pyrrolidin-1-ylmethyl-phosphonic acid diethyl ester
• Diethyl (pyrrolidin-1-ylmethyl)phosphonate
• diethoxyphosphino(pyrrolidinylmethyl)-1-one
• diethyl(pyrrolidin-1-ylmethyl)phosphonate
• DIETHYL PYRROLIDIN-1-YLMETHYLPHOSPHONATE
• Diethyl pyrrolidinomethylphosphonate
• Diethyl1-Pyrrolidinemethylphosphonate
• SBB057694
• P1258
• 1-PYRROLIDINOMETHYLPHOSPHONIC ACID DIETHYL ESTER
• SCHEMBL1305572
• DTXSID50199832
• AKOS015912545
• AS-65413
• EINECS 257-488-5
• MFCD00040516
• NS00032363
• CS-0315882
• diethyl [(pyrrolidin-1-yl)methyl]phosphonate
• FT-0715029
• 51868-96-3
• D92094
• BCA86896
• STL563201
• DOMZGECNJWVKAM-UHFFFAOYSA-N

• MDL： MFCD00040516
• Inchi： 1S/C9H20NO3P/c1-3-12-14(11,13-4-2)9-10-7-5-6-8-10/h3-9H2,1-2H3
• InChI Key： DOMZGECNJWVKAM-UHFFFAOYSA-N
• SMILES： P(CN1CCCC1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 221.11800
• Monoisotopic Mass: 221.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.064 g/mL at 25 °C(lit.)
• Boiling Point: 132-134 °C10 mm Hg(lit.)
• Flash Point: 217 °F
• Refractive Index: n20/D 1.453(lit.)
• PSA: 48.58000
• LogP: 2.24370
• Solubility: Not determined

Diethyl 1-Pyrrolidinemethylphosphonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S28
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Diethyl 1-Pyrrolidinemethylphosphonate

Diethyl 1-Pyrrolidinemethylphosphonate (CAS No. 51868-96-3): A Versatile Phosphonate Ester in Modern Chemistry

Diethyl 1-Pyrrolidinemethylphosphonate (CAS No. 51868-96-3) is a specialized phosphonate ester compound that has gained significant attention in organic synthesis and pharmaceutical research. This organophosphorus compound features a unique molecular structure combining a pyrrolidine ring with a phosphonate ester group, making it valuable for various chemical transformations.

The compound's chemical formula is C₉H₂₀NO₃P, with a molecular weight of 221.23 g/mol. Its structure contains both phosphonate ester functionality and a tertiary amine group, which contribute to its reactivity and applications. The diethyl phosphonate group makes this compound particularly useful as a precursor in the synthesis of more complex phosphorus-containing molecules.

One of the most important applications of Diethyl 1-Pyrrolidinemethylphosphonate is in the field of organocatalysis. Researchers have explored its use as a catalyst or catalyst precursor in various organic reactions. The compound's ability to act as both a Lewis base (through the nitrogen atom) and a phosphorus nucleophile makes it particularly versatile in synthetic chemistry.

In pharmaceutical research, derivatives of Diethyl 1-Pyrrolidinemethylphosphonate have shown potential as building blocks for drug discovery. The pyrrolidine-phosphonate moiety is particularly interesting for medicinal chemists designing new bioactive molecules. Recent studies have investigated its incorporation into potential enzyme inhibitors and receptor modulators.

The synthesis of Diethyl 1-Pyrrolidinemethylphosphonate typically involves the reaction of pyrrolidine with diethyl chloromethylphosphonate under basic conditions. This straightforward synthetic route makes the compound relatively accessible for research purposes. The purity of the final product is crucial for its applications, with most commercial samples having purity ≥95%.

From a safety perspective, Diethyl 1-Pyrrolidinemethylphosphonate should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. The compound is typically stored at room temperature in a well-sealed container, protected from moisture.

The market for phosphonate esters like Diethyl 1-Pyrrolidinemethylphosphonate has been growing steadily, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Research-grade quantities are available from several chemical suppliers, with prices varying based on purity and quantity. The compound's stability and relatively long shelf life make it convenient for laboratory use.

Recent advances in green chemistry have explored more sustainable synthetic routes to Diethyl 1-Pyrrolidinemethylphosphonate and related compounds. Researchers are investigating solvent-free reactions and catalytic methods to reduce the environmental impact of phosphorus chemistry. These developments align with growing industry focus on sustainable chemical production.

In analytical chemistry, Diethyl 1-Pyrrolidinemethylphosphonate can be characterized by various techniques including nuclear magnetic resonance (NMR) spectroscopy (both ¹H and ³¹P), infrared spectroscopy, and mass spectrometry. The compound shows characteristic signals that help confirm its structure and purity.

The future research directions for Diethyl 1-Pyrrolidinemethylphosphonate include exploring its potential in metal-organic frameworks (MOFs) and coordination chemistry. The compound's ability to coordinate with metal ions through both nitrogen and oxygen atoms makes it interesting for materials science applications. Additionally, its use in asymmetric synthesis continues to be an active area of investigation.

For researchers working with Diethyl 1-Pyrrolidinemethylphosphonate, proper documentation of experimental procedures and safety data is essential. The compound's Material Safety Data Sheet (MSDS) provides important handling information. As with all chemicals, users should consult the latest scientific literature for updates on applications and safety considerations.

The growing interest in organophosphorus compounds in both academic and industrial settings ensures that Diethyl 1-Pyrrolidinemethylphosphonate will remain an important research chemical. Its combination of structural features and reactivity makes it a valuable tool for synthetic chemists exploring new reaction pathways and developing novel molecular architectures.